Cas no 2229194-08-3 (3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol)

• Product Name: 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol
• CAS No: 2229194-08-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6423404
• PubChem ID: 165712789
• Update Time: 2025-05-19

3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol
• EN300-1734195
• 2229194-08-3

• Inchi： 1S/C12H17NO3/c1-8-4-9(15-2)11(10(5-8)16-3)12(14)6-13-7-12/h4-5,13-14H,6-7H2,1-3H3
• InChI Key： SPJPOUOVVPFETD-UHFFFAOYSA-N
• SMILES： OC1(C2C(=CC(C)=CC=2OC)OC)CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol

Professional Introduction to Compound with CAS No. 2229194-08-3 and Product Name: 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol

Compound with the CAS number 2229194-08-3, chemically identified as 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound combines a phenyl ring substituted with methoxy and methyl groups, linked to an azetidinone core, which suggests a rich chemical diversity and reactivity suitable for various biochemical interactions.

The phenyl ring in 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol is a key structural determinant that influences its pharmacological profile. The presence of two methoxy groups at the 2 and 6 positions enhances lipophilicity while maintaining metabolic stability, making it an attractive scaffold for drug design. This substitution pattern is reminiscent of many bioactive molecules that have demonstrated efficacy in modulating central nervous system (CNS) pathways. The methyl group at the 4 position further fine-tunes the electronic properties of the aromatic ring, potentially influencing binding affinity to biological targets.

Recent studies have highlighted the importance of azetidinone derivatives in medicinal chemistry. The azetidinone scaffold is known for its ability to engage with various biological receptors, including those involved in pain modulation and neuroprotection. The hydroxyl group at the 3-position of the azetidinone ring in 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol introduces a site for further functionalization, enabling the synthesis of analogs with tailored pharmacokinetic and pharmacodynamic properties.

In the realm of CNS drug discovery, compounds like 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol are of particular interest due to their potential to interact with neurotransmitter systems. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurodegenerative disorders. The methoxy and methyl substituents on the phenyl ring are believed to modulate electron density, thereby influencing receptor binding kinetics and efficacy.

The synthesis of 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. Key synthetic strategies include Friedel-Crafts alkylation followed by nucleophilic substitution to introduce the azetidinone core. The use of protecting group strategies ensures regioselective functionalization, allowing for precise control over molecular architecture. This synthetic route not only highlights the compound's complexity but also underscores its feasibility for large-scale production if required.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol with potential biological targets. These studies predict favorable binding affinities with receptors such as serotonin and dopamine transporters, which are critical for conditions ranging from depression to Parkinson's disease. The hydroxyl group at the 3-position is predicted to form hydrogen bonds with polar residues in these targets, enhancing overall binding stability.

The pharmacokinetic profile of 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol is another area of active investigation. In vivo studies in preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting potential for therapeutic applications if further optimized for solubility and metabolic stability.

Future research directions include exploring derivatives of 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol that may enhance its pharmacological activity or reduce off-target effects. Structural modifications such as halogenation or further substitution on the phenyl ring could lead to novel analogs with improved efficacy profiles. Additionally, exploring alternative synthetic routes might facilitate cost-effective production scales suitable for clinical trials and commercialization.

The integration of machine learning and artificial intelligence tools has accelerated the discovery process for compounds like 3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol. Predictive modeling algorithms can rapidly screen vast chemical libraries for candidates with desired properties before experimental validation is undertaken. This high-throughput approach has significantly reduced the time required from hypothesis generation to lead optimization.

In conclusion,3-(2,6-dimethoxy-4-methylphenyl)azetidin-3-ol (CAS No. 2229194-08-3) stands as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis reflects contemporary advances in organic chemistry, while computational studies provide valuable insights into its mechanism of action. Ongoing research aims to further elucidate its pharmacological profile and explore avenues for derivative development aimed at improving clinical efficacy.